Cas no 72454-54-7 (3-buten-2-one, 4-(2-bromophenyl)-)

• Product Name: 3-buten-2-one, 4-(2-bromophenyl)-
• CAS No: 72454-54-7
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 862585
• PubChem ID: 5372795
• Update Time: 2025-04-19

3-buten-2-one, 4-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-buten-2-one, 4-(2-bromophenyl)-
• 4-(2-bromophenyl)-3-Buten-2-one
• 2-Bromo-benzalacetone
• o-Bromobenzalacetone
• (E)-4-(2-bromophenyl)but-3-en-2-one
• 4-(2-Bromophenyl)but-3-en-2-one
• 3-Buten-2-one, 4-(2-bromophenyl)-, (3E)-
• CS-0274651
• 72454-54-7
• EN300-1913901
• SCHEMBL1782823
• (3E)-4-(2-Bromophenyl)-3-buten-2-one #
• AKOS013592481
• CHEMBL72790
• 468082-55-5

• Inchi： 1S/C10H9BrO/c1-8(12)6-7-9-4-2-3-5-10(9)11/h2-7H,1H3/b7-6+
• InChI Key： YEXZDFFGPWZWBU-VOTSOKGWSA-N
• SMILES： BrC1C=CC=CC=1/C=C/C(C)=O

Computed Properties

• Exact Mass: 223.98367
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07